![molecular formula C18H18N2O4 B2715059 N-(3-methoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide CAS No. 886950-30-7](/img/structure/B2715059.png)
N-(3-methoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide
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Description
N-(3-methoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide is a useful research compound. Its molecular formula is C18H18N2O4 and its molecular weight is 326.352. The purity is usually 95%.
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Scientific Research Applications
Structural and Properties Studies
The structural aspects of similar amide-containing isoquinoline derivatives have been explored, revealing their ability to form gels or crystalline solids depending on the treatment with different mineral acids. These compounds exhibit interesting fluorescence properties when interacting with other substances, which could be indicative of potential applications in material science and sensor technology. For example, certain derivatives form host-guest complexes that show stronger fluorescence emission at lower wavelengths than the parent compound, although the protonated state of one derivative is not fluorescence active. Such properties might be relevant for the development of fluorescent probes or materials with specific optical characteristics (Karmakar et al., 2007).
Antitumor Activity
Methoxy-indolo[2,1-a]isoquinolines and their dihydroderivatives have been synthesized and tested for cytostatic activity in vitro, using various tumor cells. The study found that certain derivatives inhibited cell proliferation significantly, suggesting potential antitumor applications. This research could guide the development of new antitumor agents, especially considering the substantial inhibition of cell proliferation by specific derivatives at relatively low concentrations (Ambros et al., 1988).
Environmental Impact and Metabolism Studies
Studies on the metabolism of chloroacetamide herbicides in human and rat liver microsomes highlight the complex metabolic pathways involved in the biotransformation of these compounds, which are known to be carcinogenic in rats. Understanding the metabolic fate of such compounds, including similar amide structures, is crucial for assessing their environmental impact and potential health risks. This knowledge is essential for environmental chemistry and toxicology, contributing to safer agricultural practices and chemical management (Coleman et al., 2000).
Synthesis and Chemical Studies
New and practical synthetic routes for related compounds have been described, emphasizing the importance of such research in facilitating the production of complex molecules. These studies not only advance synthetic chemistry techniques but also enable the exploration of new compounds with potential applications in various fields, including pharmaceuticals and materials science (Wenpeng et al., 2014).
Properties
IUPAC Name |
N-(3-methoxyphenyl)-2-[(1-oxo-3,4-dihydro-2H-isoquinolin-5-yl)oxy]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4/c1-23-13-5-2-4-12(10-13)20-17(21)11-24-16-7-3-6-15-14(16)8-9-19-18(15)22/h2-7,10H,8-9,11H2,1H3,(H,19,22)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWFREEVOVBJZQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)NC(=O)COC2=CC=CC3=C2CCNC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.